Cas no 80370-42-9 (Ethyl 2-formyl-3-oxopropanoate)

Ethyl 2-formyl-3-oxopropanoate structure
80370-42-9 structure
Product Name:Ethyl 2-formyl-3-oxopropanoate
CAS No:80370-42-9
MF:C6H8O4
MW:144.125322341919
MDL:MFCD11112084
CID:60205
PubChem ID:253661144
Update Time:2024-10-27

Ethyl 2-formyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-formyl-3-oxopropanoate
    • 2-Formyl-3-oxopropanoic Acid Ethyl Ester
    • 2-Formyl-3-Oxo-Propanoic Acid Ethyl Ester
    • Ethyl Diformylacetate
    • Ethyl-2-formyl-3-oxopropionate
    • Propanoicacid,2-formyl-3-oxo-,ethylester
    • (ethoxycarbonyl)malondialdehyde
    • (ethoxycarbonyl)malonedialdehyde
    • (ethoxycarbonyl)malonodialdehyde
    • ethoxycarbonylmalonaldehyde
    • ethyl 2,2-diformylacetate
    • Diformylacetic Acid Ethyl Ester
    • Ethyl 2-Formyl-3-oxopropionate
    • 2-Formyl-3-oxopropionic Acid Ethyl Ester
    • Ethyl 2-formyl 3-oxopropanoate
    • Propanoic acid, 2-formyl-3-oxo-, ethyl ester
    • 2-formyl-3-oxo-propionic acid ethyl ester
    • Ethyl 2-formyl-3-oxo-propanoate
    • carbethoxymalonaldehyde
    • AS-10161
    • FT-0648814
    • BCP10961
    • HMFLBGNCDZYITR-UHFFFAOYSA-N
    • Formyl-3-oxo-propionic acid ethyl ester
    • EN300-82965
    • DTXSID80452447
    • AMY10121
    • AKOS005137890
    • E1128
    • ethyl2-formyl-3-oxopropanoate
    • J-509534
    • SCHEMBL241537
    • SY008755
    • PB13383
    • A864697
    • 80370-42-9
    • MFCD11112084
    • (Ethoxycarbonyl)malonaldehyde
    • (Ethoxycarbonyl)malonaldehyde; 2-Formyl-3-oxo-propionic Acid Ethyl Ester; Ethyl 2,2-Diformylacetate; Ethyl 2-Formyl-3-oxopropanoate;
    • MDL： MFCD11112084
    • Inchi： 1S/C6H8O4/c1-2-10-6(9)5(3-7)4-8/h3-5H,2H2,1H3
    • InChI Key： HMFLBGNCDZYITR-UHFFFAOYSA-N
    • SMILES： O=CC(C(OCC)=O)C=O

Computed Properties

  • Exact Mass: 144.04200
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Density: 1.143
  • Boiling Point: 32°C/0.3mmHg(lit.)
  • Flash Point: 67.423°C
  • Refractive Index: 1.4710 to 1.4750
  • PSA: 60.44000
  • LogP: -0.43650
  • λmax: 245(EtOH)(lit.)

Ethyl 2-formyl-3-oxopropanoate Security Information

Ethyl 2-formyl-3-oxopropanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-formyl-3-oxopropanoate Pricemore >>

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Ethyl 2-formyl-3-oxopropanoate Production Method

Production Method 1

109-94-4 109-94-4
10601-80-6 10601-80-6
80370-42-9 80370-42-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether ;  -10 °C; 15 h, 0 - 5 °C; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Novel N-Linked Aminopiperidine-Based Gyrase Inhibitors with Improved hERG and in Vivo Efficacy against Mycobacterium tuberculosis
Hameed P, Shahul; et al, Journal of Medicinal Chemistry, 2014, 57(11), 4889-4905

Production Method 2

109-94-4 109-94-4
262293-82-3 262293-82-3
80370-42-9 80370-42-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  < 0 °C; 24 h, rt
1.2 Solvents: Water ;  rt
Reference
Design, synthesis and evaluation of aromatic heterocyclic derivatives as potent antifungal agents
Zhao, Shizhen; et al, European Journal of Medicinal Chemistry, 2017, 137, 96-107

Production Method 3

623-47-2 623-47-2
80370-42-9 80370-42-9
Reaction Conditions
Reference
New preparations of ethyl 3,3-diethoxypropionate and ethoxycarbonylmalondialdehyde. Copper(I) catalyzed acetal formation from a conjugated triple bond
Bertz, Steven H.; et al, Journal of Organic Chemistry, 1982, 47(11), 2216-17

Production Method 4

109-94-4 109-94-4
7424-91-1 7424-91-1
80370-42-9 80370-42-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether
Reference
A facile synthesis of polyfunctionally substituted pyridines from (ethoxycarbonyl)malonaldehyde
Torii, Sigeru; et al, Synthesis, 1986, (5), 400-2

Production Method 5

10601-80-6 10601-80-6
80370-42-9 80370-42-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Diethyl ether ;  2 h, rt; 4 h, 0 °C; 0 °C → rt; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Bu3SnH-Mediated radical cyclization onto azoles
Allin, Steven M.; et al, Tetrahedron, 2008, 64(33), 7745-7758

Production Method 6

109-94-4 109-94-4
1001-26-9 1001-26-9
80370-42-9 80370-42-9
Reaction Conditions
Reference
New preparations of ethyl 3,3-diethoxypropionate and ethoxycarbonylmalondialdehyde. Copper(I) catalyzed acetal formation from a conjugated triple bond
Bertz, Steven H.; et al, Journal of Organic Chemistry, 1982, 47(11), 2216-17

Ethyl 2-formyl-3-oxopropanoate Raw materials

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Ethyl 2-formyl-3-oxopropanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:80370-42-9)2-甲酰基-3-氧代丙酸乙酯
Order Number:LE27048317;LE2037
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:80370-42-9)Ethyl 2-formyl-3-oxopropanoate
Order Number:A864697
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:47
Price ($):498.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80370-42-9)2-甲酰基-3-氧代丙酸乙酯
LE27048317;LE2037
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:80370-42-9)Ethyl 2-formyl-3-oxopropanoate
A864697
Purity:99%
Quantity:500g
Price ($):498.0
Email